2-Bromo-4,5,6,7-tetrahydro-1-benzothiophen-4-ol

• Molecular Formula: C8H9BrOS
• Molecular Weight: 233.13 g/mol
• IUPAC Name: 2-bromo-4,5,6,7-tetrahydro-1-benzothiophen-4-ol
• InChI: InChI=1S/C8H9BrOS/c9-8-4-5-6(10)2-1-3-7(5)11-8/h4,6,10H,1-3H2
• InChI Key: JBKPQUBMNYCRPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=C2)Br)O

Description

2-Bromo-4,5,6,7-tetrahydro-1-benzothiophen-4-ol is a useful research compound. Its molecular formula is C8H9BrOS and its molecular weight is 233.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,5,6,7-tetrahydro-1-benzothien-4-yl acetate (5.1 g, 26 mmol) in chloroform (30 ml) was added N-bromosuccinimide (5 g, 28 mmol) at 0° C. with stirring, and the resulting mixture was stirred at room temperature for 3 hours. After stirring, the reaction mixture was poured into water (40 ml) and extracted with ether. The extract was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. After filtration, the filtrate was evaporated in vacuo. Subsequently, to a solution of the residue thus obtained in a mixed solvent of tetrahydrofuran (20 ml) and water (20 ml) was added sodium hydroxide (2.3 g, 57 mmol) with stirring, and the resulting mixture was stirred for 2 hours. After stirring, the reaction mixture was poured into water (50 ml) to quench the reaction and extracted with ether. The extract was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. After filtration, the filtrate was evaporated in vacuo, and the crude product of the title compound thus obtained was purified by chromatography on a silica gel column using a mixed solvent of ethyl acetate and hexane (3:7) as the eluent to afford the title compound (5.0 g) in a yield of 82% as a colourless oily product.